Cas no 2246767-59-7 (Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]-)

• Product Name: Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]-
• CAS No: 2246767-59-7
• MF: C₁₀H₁₅BN₂O₅S
• MW: 286.112501382828
• CID: 5155098
• Update Time: 2025-10-30

Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]-

• Inchi： 1S/C10H15BN2O5S/c14-11(15)9-2-1-3-10(8-9)12-19(16,17)13-4-6-18-7-5-13/h1-3,8,12,14-15H,4-7H2
• InChI Key： GIJMTWQBKQXNGF-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(NS(N2CCOCC2)(=O)=O)=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]-

Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- (CAS No. 2246767-59-7): A Key Intermediate in Modern Pharmaceutical Chemistry

The compound Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]-, identified by its CAS number 2246767-59-7, represents a significant advancement in the realm of pharmaceutical chemistry. This specialized boronic acid derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of novel therapeutic agents. The unique structural features of this compound, including its 3-[(4-morpholinylsulfonyl)amino]phenyl moiety, contribute to its remarkable reactivity and utility in various biochemical and medicinal chemistry processes.

In recent years, boronic acids have emerged as pivotal components in the design of innovative pharmaceuticals. Their ability to participate in reversible interactions with other biomolecules makes them invaluable tools for the development of targeted therapies. Specifically, Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- has been explored for its potential in creating conjugates that enhance drug delivery and bioavailability. The presence of the 4-morpholinylsulfonyl group introduces a layer of complexity that can modulate the pharmacokinetic properties of associated drugs, making this compound a promising candidate for further research.

The synthesis and application of Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- have been extensively studied in academic and industrial settings. Researchers have leveraged its chemical properties to develop novel methodologies for constructing complex molecular architectures. For instance, its reactivity with diols and other boronic acid derivatives has been utilized to form stable yet dynamic linkages, which are essential in the creation of polymers and hydrogels used in biomedical applications. These advancements underscore the compound's significance in materials science and nanotechnology.

One of the most compelling aspects of Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- is its role in protease inhibition. Boronic acids are well-known for their ability to interact with enzymes such as β-secretase, which is implicated in Alzheimer's disease. The specific substitution pattern on this compound enhances its binding affinity and selectivity, making it a valuable scaffold for designing potent inhibitors. Recent studies have demonstrated its efficacy in reducing amyloid-beta aggregation, a hallmark pathological feature of Alzheimer's disease. This finding highlights the potential of this compound as a therapeutic agent or as an intermediate in the synthesis of more advanced drug candidates.

The pharmaceutical industry has also explored the use of Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- in targeted cancer therapies. Its ability to form stable complexes with nucleic acids and proteins has opened new avenues for developing anticancer drugs that exhibit high specificity and low toxicity. Researchers have utilized this compound to create bifunctional probes that can simultaneously target cancer cells and deliver therapeutic agents directly to tumor sites. Such innovations represent a significant step forward in personalized medicine and precision oncology.

The chemical properties of Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- also make it an attractive candidate for use in diagnostic imaging techniques. Its interaction with metal ions allows for the development of contrast agents that can enhance the resolution of magnetic resonance imaging (MRI) scans. This capability is particularly useful in detecting early-stage diseases such as cancer or neurological disorders. Furthermore, its stability under various physiological conditions ensures that it can be reliably used in clinical settings without degradation or adverse effects.

In conclusion, Boronic acid, B-[3-[(4-morpholinylsulfonyl)amino]phenyl]- (CAS No. 2246767-59-7) is a multifaceted compound with broad applications across pharmaceutical chemistry and biomedical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutic agents, diagnostic tools, and advanced materials. As research continues to uncover new uses for this compound, its significance is expected to grow even further, driving progress in medicine and related fields.